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Compound Name: [Benzyl(methyl)lamino]ethoxy]etha
nol

CAS No.: 115972-93-5

Cat. No.: B2822970

Get Quote
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This technical guide provides a comprehensive overview of the chemical compound 2-[2-
[Benzyl(methyl)amino]ethoxy]ethanol, designed for researchers, scientists, and
professionals in the field of drug development. This document delves into its fundamental
identifiers, physicochemical properties, potential synthetic routes, and key considerations for its
application in a laboratory setting.

Core Compound Identification and Properties

Accurate identification is paramount in any scientific endeavor. 2-[2-
[Benzyl(methyl)amino]ethoxy]ethanol is a distinct chemical entity with a specific set of
identifiers that ensure its unambiguous recognition in global databases and regulatory
frameworks.

Nomenclature and Structural Identifiers

The compound is systematically named and represented through various internationally
recognized formats. Its IUPAC name, 2-[2-[benzyl(methyl)amino]ethoxy]ethanol, precisely
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describes its molecular structure.[1] Other key identifiers are summarized in the table below for
quick reference.

Identifier Type Value Source

CAS Number 115972-93-5 PubChem[1]
2-[2-

IUPAC Name [benzyl(methyl)amino]ethoxylet PubChem][1]
hanol

Molecular Formula C12H19NO2 PubChem[1]

Molecular Weight 209.28 g/mol PubChem[1]

InChl=1S/C12H19NO2/c1-
13(7-9-15-10-8-14)11-12-5-3-

InChl PubChem[1]
2-4-6-12/h2-6,14H,7-
11H2,1H3
VMCKVGNNQRSYTA-

InChiKey PubChem[1]

UHFFFAOYSA-N

_ CN(CCOCcCO)CccC1=CC=CC=
Canonical SMILES c1 PubChem[1]

UNII K4V7B3L582 PubChem[1]

Physicochemical Characteristics

Understanding the physical and chemical properties of a compound is critical for its handling,
storage, and application in experimental design. While exhaustive experimental data for this
specific molecule is not widely published, its properties can be predicted based on its structure
and data from analogous compounds.
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Property Value Notes

) Likely a liquid at room Based on similar amino
Physical State
temperature alcohols.

Expected to be soluble in
The presence of hydroxyl and

Solubility water and polar organic ) ) )
amino groups imparts polarity.
solvents
Expected to be relatively high
Boiling Point Not extensively documented due to its molecular weight and

hydrogen bonding capabilities.

) The tertiary amine can act as a
The amino and hydroxyl ) )
o i ) base or nucleophile, while the
Reactivity groups are the primary sites of
o alcohol can undergo
reactivity. o o
esterification or oxidation.

Synthesis and Methodologies

The synthesis of 2-[2-[Benzyl(methyl)amino]ethoxy]ethanol is not widely documented in
publicly available literature. However, a plausible synthetic route can be devised based on
established organic chemistry principles, particularly nucleophilic substitution reactions. The
following protocol is a theoretical, yet chemically sound, approach for its laboratory-scale
synthesis.

Proposed Synthetic Pathway: A Two-Step Approach

The proposed synthesis involves a two-step process starting from commercially available
precursors. This method is designed to be a self-validating system, with clear checkpoints for
reaction monitoring and product purification.

Diagram of the Proposed Synthetic Workflow:
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Caption: Proposed two-step synthesis of 2-[2-[Benzyl(methyl)amino]ethoxy]ethanol.

Detailed Experimental Protocol

Step 1: Synthesis of N-Benzyl-N-methylethanolamine

o Rationale: This initial step introduces the benzyl group via a standard nucleophilic
substitution reaction. The choice of a mild base and an appropriate solvent is crucial to
prevent side reactions.

e Procedure:

o To a solution of 2-(methylamino)ethanol (1.0 eq) in acetonitrile, add potassium carbonate
(1.5 eq).

o Stir the mixture at room temperature for 15 minutes.

o Add benzyl chloride (1.1 eq) dropwise to the suspension.
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o Heat the reaction mixture to reflux and monitor the reaction progress by Thin Layer
Chromatography (TLC).

o Upon completion, cool the reaction to room temperature and filter off the inorganic salts.

o Concentrate the filtrate under reduced pressure to obtain the crude N-benzyl-N-
methylethanolamine.

Step 2: Synthesis of 2-[2-[Benzyl(methyl)amino]ethoxy]ethanol

o Rationale: This step involves the ethoxylation of the intermediate product. The use of a
strong base like sodium hydride is necessary to deprotonate the alcohol, forming a more
potent nucleophile.

e Procedure:

[¢]

Dissolve the crude N-benzyl-N-methylethanolamine (1.0 eq) in anhydrous tetrahydrofuran
(THF) under an inert atmosphere (e.g., nitrogen or argon).

o Cool the solution to 0 °C in an ice bath.
o Carefully add sodium hydride (1.2 eq, 60% dispersion in mineral oil) portion-wise.

o Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for
an additional hour.

o Add 2-chloroethanol (1.1 eq) dropwise to the reaction mixture.

o Heat the reaction to reflux and monitor by TLC.

o After the reaction is complete, cool to 0 °C and cautiously quench with water.
o Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate).

o Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate
under reduced pressure.

Purification:
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e The crude product should be purified by column chromatography on silica gel using a
suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure 2-[2-
[Benzyl(methyl)amino]ethoxy]ethanol.

Applications in Research and Drug Development

While specific applications of 2-[2-[Benzyl(methyl)amino]ethoxy]ethanol are not extensively
reported, its structure suggests potential utility in several areas of drug discovery and
development.

» Scaffold for Novel Chemical Entities: The molecule possesses both a tertiary amine and a
primary alcohol, making it a versatile building block for the synthesis of more complex
molecules. The benzyl group can also be a key pharmacophoric feature or a protecting
group that can be removed in later synthetic steps.

o Fragment-Based Drug Discovery: As a relatively small molecule with desirable
physicochemical properties, it could serve as a fragment in screening campaigns to identify
initial hits against biological targets.

e Linker Chemistry: The dual functionality could allow it to be used as a linker to connect two
different molecular entities, for example, in the development of antibody-drug conjugates
(ADCs) or proteolysis-targeting chimeras (PROTACS).

Safety and Handling

As with any chemical compound, proper safety precautions should be observed when handling
2-[2-[Benzyl(methyl)amino]ethoxy]ethanol.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses, gloves, and a lab coat.

« Ventilation: Work in a well-ventilated area, preferably a fume hood, to avoid inhalation of any
potential vapors.

o Storage: Store in a cool, dry place away from incompatible materials such as strong
oxidizing agents.
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It is important to note that the toxicological properties of this compound have not been
thoroughly investigated. Therefore, it should be handled with the care afforded to a new
chemical entity. The presence of a benzyl group is a structural alert, as benzyl alcohol itself can
have safety concerns, particularly in certain patient populations.[2][3]

Conclusion

2-[2-[Benzyl(methyl)amino]ethoxy]ethanol is a chemical compound with a well-defined
structure and a range of potential applications in chemical synthesis and drug discovery. While
detailed experimental data is limited, its properties and reactivity can be inferred from its
constituent functional groups. The synthetic protocol outlined in this guide provides a robust
starting point for its preparation in a laboratory setting. As with any research chemical, a
thorough understanding of its properties and adherence to safety protocols are essential for its
successful and safe utilization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [An In-depth Technical Guide to 2-[2-
[Benzyl(methyl)amino]ethoxy]ethanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2822970/docs#an-in-depth-technical-guide-to-2-2-
benzyl-methyl-amino-ethoxy-ethanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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